Cas no 847728-91-0 (methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride)

Methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride is a chiral benzoate derivative featuring a stereospecific aminoethyl substituent. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The (1S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The ester group offers reactivity for further functionalization, while the primary amine enables diverse derivatization pathways. This compound is well-suited for applications requiring precise stereochemical control, such as the development of bioactive molecules or chiral catalysts. Its consistent quality and defined structure support reproducible results in research and industrial processes.

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride structure

847728-91-0 structure

Product Name:methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride

CAS No:847728-91-0

MF:C₁₀H₁₄ClNO₂

MW:215.676661968231

MDL:MFCD11505983

CID:841500

PubChem ID:57462942

Update Time:2025-05-28

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride
- (S)-2-AMINO-4-FLUORO-4-METHYLPENTANOIC ACID
- (S)-4-(1-aminoethyl)-benzoic acid methyl ester hydrochloride
- Benzoic acid, 4-[(1S)-1-aminoethyl]-, methyl ester, hydrochloride
- methyl 4-[(1S)-1-aminoethyl]benzoate,hydrochloride
- (S)-4-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER HYDROCHLORIDE
- methyl (S)-4-(1-aminoethyl)benzoate hydrochloride
- methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride
- methyl (S)-4-[1-aminoethyl]benzoate hydrochloride
- AK126757
- PubChem21391
- XOTRLVYRAWIVLC-FJXQXJEOSA-N
- Benzoic acid, 4-[(1S)-1-aminoethyl]-, methyl ester, hydrochloride (9CI)
- Methyl 4-((1S)-1-aminoethyl)benzoate hydrochloride
- (S)-Methyl4-(1-aminoethyl)benzoatehydrochloride
- XIB72891
- CS-D0445
- AKOS022185502
- (1S)-1-[4-(methoxycarbonyl)phenyl]ethanaminium chloride
- Methyl 4-[(1S)-1-aminoethyl]benzoate--hydrogen chloride (1/1)
- DTXSID70726689
- MFCD11505983
- DS-5298
- DB-328109
- (S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride, AldrichCPR
- (S)-4-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER HCL
- EN300-7406806
- SCHEMBL872093
- methyl 4-((S)-1-aminoethyl)benzoate hydrochloride
- methyl 4-[(1S)-1-aminoethyl]benzoate;hydrochloride
- 847728-91-0
- MDL： MFCD11505983
- Inchi： 1S/C10H13NO2.ClH/c1-7(11)8-3-5-9(6-4-8)10(12)13-2;/h3-7H,11H2,1-2H3;1H/t7-;/m0./s1
- InChI Key： XOTRLVYRAWIVLC-FJXQXJEOSA-N
- SMILES： C(C1C=CC([C@@H](N)C)=CC=1)(=O)OC.Cl

Computed Properties

Exact Mass: 215.0713064g/mol
Monoisotopic Mass: 215.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3

Experimental Properties

Color/Form: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 52.32000
LogP: 2.99520
Vapor Pressure: No data available

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,Room Temperature

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0095S-1g	(S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride	847728-91-0	96%	1g	296.81CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0095S-5g	(S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride	847728-91-0	96%	5g	1187.26CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0095S-25g	(S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride	847728-91-0	96%	25g	4749.04CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0095S-100g	(S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride	847728-91-0	96%	100g	15196.92CNY	2021-05-07
abcr	AB440878-1 g	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride, 95%; .	847728-91-0	95%	1g	€125.10	2023-07-18
abcr	AB440878-5 g	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride, 95%; .	847728-91-0	95%	5g	€277.10	2023-07-18
abcr	AB440878-25 g	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride, 95%; .	847728-91-0	95%	25g	€785.20	2023-07-18
Ambeed	A131676-100mg	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride	847728-91-0	97%	100mg	$9.00	2022-05-16
Ambeed	A131676-250mg	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride	847728-91-0	97%	250mg	$15.0	2025-04-16
Ambeed	A131676-1g	(S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride	847728-91-0	97%	1g	$34.0	2025-04-16

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Production Method

Production Method 1

847728-90-9

847728-91-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

Discovery and characterization of a potent and selective EP4 receptor antagonist

Schiffler, Matthew A.; Chandrasekhar, Srinivasan; Fisher, Matthew J.; Harvey, Anita; Kuklish, Steven L.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(16), 3176-3178